Cas no 1145747-55-2 (O1-tert-butyl O3-methyl 5-aminopiperidine-1,3-dicarboxylate)

• Product Name: O1-tert-butyl O3-methyl 5-aminopiperidine-1,3-dicarboxylate
• CAS No: 1145747-55-2
• MF: C₁₂H₂₂N₂O₄
• MW: 258.314083576202
• CID: 5230551
• Update Time: 2026-03-07

O1-tert-butyl O3-methyl 5-aminopiperidine-1,3-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• 1-(tert-butyl) 3-methyl 5-aminopiperidine-1,3-dicarboxylate
• O1-tert-butyl O3-methyl 5-aminopiperidine-1,3-dicarboxylate

• Inchi： 1S/C12H22N2O4/c1-11(2,3)18-10(17)14-6-8(13)5-12(4,7-14)9(15)16/h8H,5-7,13H2,1-4H3,(H,15,16)
• InChI Key： VCXPXOPCSWOTRE-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CC(N)CC(C)(C(O)=O)C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on O1-tert-butyl O3-methyl 5-aminopiperidine-1,3-dicarboxylate

Introduction to O1-tert-butyl O3-methyl 5-aminopiperidine-1,3-dicarboxylate (CAS No. 1145747-55-2) and Its Emerging Applications in Chemical Biology and Medicinal Chemistry

O1-tert-butyl O3-methyl 5-aminopiperidine-1,3-dicarboxylate, identified by the chemical identifier CAS No. 1145747-55-2, represents a structurally sophisticated compound that has garnered significant attention in the realms of chemical biology and medicinal chemistry. This compound, featuring a piperidine core with multiple functional groups, including tert-butyl, methyl, and amino substituents, as well as dicarboxylate moieties, exhibits a unique set of chemical and biological properties that make it a promising candidate for various therapeutic applications.

The tert-butyl group, a bulky alkyl substituent, introduces steric hindrance to the molecule, which can influence its binding affinity and selectivity when interacting with biological targets. This feature is particularly valuable in drug design, where precise molecular interactions are critical for efficacy and minimizing side effects. The methyl group, on the other hand, provides additional hydrophobicity and can modulate the electronic properties of the molecule, further enhancing its potential as a pharmacophore.

The presence of the 5-aminopiperidine moiety adds another layer of complexity to this compound. Piperidine derivatives are well-known for their role in medicinal chemistry due to their prevalence in bioactive molecules. The amino group at the 5-position can serve as a hydrogen bond acceptor or donor, facilitating interactions with various biological targets such as enzymes and receptors. Moreover, the dicarboxylate groups at the 1 and 3 positions introduce negative charges under physiological conditions, which can enhance binding interactions through electrostatic forces.

Recent advancements in chemical biology have highlighted the importance of O1-tert-butyl O3-methyl 5-aminopiperidine-1,3-dicarboxylate in the development of novel therapeutic agents. Studies have demonstrated its potential as a scaffold for small-molecule inhibitors targeting various diseases. For instance, research has shown that this compound exhibits inhibitory activity against certain kinases, which are key enzymes involved in cancer progression. The ability to modulate kinase activity is crucial for developing anticancer therapies, and the unique structural features of this compound make it an attractive candidate for further investigation.

In addition to its applications in oncology, O1-tert-butyl O3-methyl 5-aminopiperidine-1,3-dicarboxylate has shown promise in other therapeutic areas. For example, it has been investigated for its potential role in treating neurological disorders due to its ability to interact with neurotransmitter receptors. The precise arrangement of functional groups on its piperidine core allows it to modulate receptor activity without causing significant off-target effects. This selectivity is essential for developing treatments that are both effective and safe.

The synthesis of O1-tert-butyl O3-methyl 5-aminopiperidine-1,3-dicarboxylate is another area where this compound has attracted interest. The multi-step synthetic route involves careful manipulation of reaction conditions to ensure high yield and purity. Advances in synthetic methodologies have enabled researchers to produce this compound more efficiently, making it more accessible for further biological testing. Techniques such as transition-metal-catalyzed reactions and asymmetric synthesis have been particularly useful in optimizing the synthesis of complex piperidine derivatives like this one.

From a computational chemistry perspective, the molecular properties of O1-tert-butyl O3-methyl 5-aminopiperidine-1,3-dicarboxylate have been extensively studied using various computational methods. Molecular dynamics simulations have provided insights into how this compound interacts with biological targets at an atomic level. These simulations have helped researchers understand the structural basis of its binding affinity and selectivity. Additionally, quantum mechanical calculations have been used to predict the electronic structure and reactivity of this molecule, which is crucial for designing derivatives with improved properties.

The pharmacokinetic profile of O1-tert-butyl O3-methyl 5-aminopiperidine-1,3-dicarboxylate is another important consideration in its development as a therapeutic agent. Studies have evaluated its absorption, distribution, metabolism, and excretion (ADME) properties to assess its potential for clinical use. The bulky tert-butyl group can influence oral bioavailability by affecting solubility and permeability across biological membranes. However, optimization strategies such as prodrug formulations may be employed to enhance its pharmacokinetic properties.

In conclusion,O1-tert-butyl O3-methyl 5-aminopiperidine-1,3-dicarboxylate (CAS No. 1145747-55-2) is a structurally intriguing compound with significant potential in chemical biology and medicinal chemistry. Its unique combination of functional groups makes it a versatile scaffold for developing novel therapeutic agents targeting various diseases. Recent research has highlighted its applications in oncology and neurological disorders due to its ability to interact with key biological targets without causing significant side effects. As synthetic methodologies continue to advance,O1-tert-butyl O3-methyl 5-aminopiperidine-1,3-dicarboxylate is poised to play an increasingly important role in drug discovery and development.